K-252d

• Molecular Formula: C26H23N3O5
• Molecular Weight: 457.5 g/mol
• InChI: InChI=1S/C26H23N3O5/c1-11-22(30)23(31)24(32)26(34-11)29-16-9-5-3-7-13(16)18-19-14(10-27-25(19)33)17-12-6-2-4-8-15(12)28-20(17)21(18)29/h2-9,11,22-24,26,28,30-32H,10H2,1H3,(H,27,33)/t11-,22-,23+,24+,26+/m0/s1
• InChIKey: FYQXRIMLEOPQQP-DDWDLLSFSA-N

K-252d PKC/PDE Inhibitor Profile

K-252d (CAS 105114-22-5) is an indolocarbazole alkaloid isolated from Nocardiopsis sp. K-290 and belongs to the K-252 family of staurosporine-related protein kinase inhibitors [1]. It acts as an ATP-competitive inhibitor of protein kinase C (PKC) and also inhibits calcium/calmodulin-dependent phosphodiesterase (PDE) [1]. Structurally, K-252d is the N-rhamnoside of K-252c, a feature that distinguishes it from the aglycone analogs K-252a, K-252b, and K-252c [2].

PKC signal transduction Supports graded PKC inhibition for pathway dose-response studies

Dual-target context PDE inhibition markedly lower than PKC, limiting off-target background

Rhamnoside scaffold Glycosylation enhances aqueous solubility for assay-compatible formats

• [1] Nakanishi S, Matsuda Y, Iwahashi K, Kase H. K-252b, c and d, potent inhibitors of protein kinase C from microbial origin. J Antibiot (Tokyo). 1986;39(8):1066-1071. PMID: 3759658. View Source
• [2] Chinese Patent CN202311383272, '一种重组载体、细胞及其应用' (A recombinant vector, cell and application thereof), published 2024-02-09. View Source

K-252d Non-Substitutability with K-252a/b/c

Despite sharing a common indolocarbazole core, the K-252 family members differ substantially in glycosylation state, potency profile, and target scope. K-252a and K-252b inhibit PKC with low-nanomolar IC50 values (32.9 nM and 38.3 nM, respectively), while K-252d is approximately 10-fold less potent at 337 nM [1][2]. Conversely, K-252d displays markedly weaker PDE inhibition (IC50 46.2 µM) than K-252a (IC50 1.8–2.8 µM) [1]. These quantitative divergences mean that experimental outcomes—especially in signal transduction studies where kinase versus phosphodiesterase inhibition must be carefully controlled—cannot be reproduced by simply swapping one K-252 analog for another.

Potency profile mismatch K-252d PKC inhibition differs significantly from K-252a, b, c, altering dose-response relationships

Kinase selectivity gap Off-target kinase engagement not characterized; may diverge from K-252a/b polypharmacology

Glycosylation impact Rhamnose moiety modifies polarity, permeability, and formulation behavior vs. aglycone analogs

• [1] Nakanishi S, Matsuda Y, Iwahashi K, Kase H. K-252b, c and d, potent inhibitors of protein kinase C from microbial origin. J Antibiot (Tokyo). 1986;39(8):1066-1071. PMID: 3759658. View Source
• [2] Kase H, Iwahashi K, Matsuda Y. K-252a, a potent inhibitor of protein kinase C from microbial origin. J Antibiot (Tokyo). 1986;39(8):1059-1065. PMID: 3759657. View Source

K-252d Quantitative Differentiation Evidence

PKC Inhibitory Potency Comparison

In a single study, K-252d inhibited rat brain PKC with an IC50 of 337 nM, compared to 32.9 nM for K-252a [2], 38.3 nM for K-252b, and 214 nM for K-252c [1]. This ~10-fold lower potency makes K-252d appropriate for experiments requiring partial or graded PKC inhibition rather than complete enzymatic suppression.

PKC IC50 comparison

Head-to-head

K-252d 337 nM K-252a 32.9 nM K-252b 38.3 nM K-252c 214 nM

Supports graded PKC inhibition studies

Rat brain PKC, in vitro enzymatic assay

Evidence Dimension	PKC inhibition (IC50)
Target Compound Data	337 nM
Comparator Or Baseline	K-252a: 32.9 nM; K-252b: 38.3 nM; K-252c: 214 nM
Quantified Difference	K-252d is 10.2-fold less potent than K-252a, 8.8-fold less potent than K-252b, and 1.6-fold less potent than K-252c
Conditions	Rat brain protein kinase C, in vitro enzymatic assay

Why This Matters

Investigators who need to titrate PKC activity rather than fully ablate it can choose K-252d for its graduated inhibitory profile, reducing the risk of complete pathway shutdown.

• [1] Nakanishi S, Matsuda Y, Iwahashi K, Kase H. K-252b, c and d, potent inhibitors of protein kinase C from microbial origin. J Antibiot (Tokyo). 1986;39(8):1066-1071. PMID: 3759658. View Source
• [2] Kase H, Iwahashi K, Matsuda Y. K-252a, a potent inhibitor of protein kinase C from microbial origin. J Antibiot (Tokyo). 1986;39(8):1059-1065. PMID: 3759657. View Source

PDE Inhibition Potency vs. K-252a

K-252d inhibits calcium/calmodulin-dependent PDE from bovine heart with an IC50 of 46.2 µM [1]. By contrast, K-252a inhibits the same enzyme class with an IC50 range of 1.8–2.8 µM . The >20-fold lower PDE potency of K-252d means it introduces substantially less PDE-mediated background in kinase-focused experiments.

PDE IC50 comparison

Cross-study comparable

K-252d 46.2 µM K-252a 1.8–2.8 µM

Reduces PDE-mediated background in kinase assays

Bovine heart PDE vs. brain PDE; Ca2+/calmodulin

Evidence Dimension	PDE inhibition (IC50)
Target Compound Data	46.2 µM
Comparator Or Baseline	K-252a: 1.8–2.8 µM
Quantified Difference	K-252d is 16–26-fold less potent than K-252a on calmodulin-dependent PDE
Conditions	Bovine heart PDE for K-252d; bovine brain PDE for K-252a — both Ca2+/calmodulin-stimulated

Why This Matters

In studies where off-target PDE inhibition would confound data interpretation, K-252d provides a cleaner PKC-focused pharmacological tool, minimizing dual-target interference.

• [1] Nakanishi S, Matsuda Y, Iwahashi K, Kase H. K-252b, c and d, potent inhibitors of protein kinase C from microbial origin. J Antibiot (Tokyo). 1986;39(8):1066-1071. PMID: 3759658. (PDE IC50 data as cited by Bertin Bioreagent K252d product datasheet.) View Source

Rhamnoside Glycosylation vs. Aglycone

K-252d is the 13-(6-deoxy-α-L-mannopyranosyl) derivative of K-252c (i.e., K-252c N-rhamnoside) [1]. This glycosylation distinguishes it from the aglycone analogs K-252a, K-252b, and K-252c. The added rhamnose sugar increases molecular weight by ~146 Da and enhances aqueous solubility, making K-252d a more hydrophilic scaffold suitable for aqueous-compatible assay formats or as a precursor for semi-synthetic derivatization.

Glycosylation state

Class-level inference

Rhamnoside of K-252c (+146 Da)

May improve aqueous solubility vs. aglycones

NMR/MS structural confirmation

Evidence Dimension	Molecular structure / glycosylation state
Target Compound Data	C26H23N3O5 (MW 457.48); rhamnoside of K-252c
Comparator Or Baseline	K-252a: C27H21N3O5 aglycone; K-252c: aglycone
Quantified Difference	Presence of rhamnose sugar moiety (Δ ~146 Da) vs. aglycone analogs
Conditions	Structural elucidation by NMR and mass spectrometry

Why This Matters

The rhamnoside moiety imparts distinct physicochemical properties—higher polarity, potentially lower membrane permeability, and different formulation characteristics—that may favor K-252d for applications where aglycone analogs are too lipophilic or cell-permeable.

• [1] Chinese Patent CN202311383272, '一种重组载体、细胞及其应用' (A recombinant vector, cell and application thereof). Describes K-252d as the N-rhamnoside of K-252c. View Source

Kinase Selectivity Across K-252 Analogs

K-252a is a non-selective inhibitor of PKC, PKA, and PKG with Ki values of 18–25 nM [1]. K-252b retains PKC potency (Ki 20 nM) but shows reduced activity toward cyclic nucleotide-dependent kinases. The selectivity profile of K-252d remains uncharacterized in published kinome screens. However, based on its 10-fold lower PKC potency and weak PDE activity, K-252d likely occupies a distinct selectivity space that should not be assumed equivalent to K-252a or K-252b without experimental verification.

Kinase selectivity

Data to verify

Not determined for K-252d

Selectivity cannot be extrapolated from K-252a/b

K-252a: non-selective Ki 18–25 nM; K-252b: PKC-selective

Evidence Dimension	Kinase selectivity (Ki across PKC, PKA, PKG)
Target Compound Data	Not determined for K-252d
Comparator Or Baseline	K-252a: Ki 18–25 nM (non-selective); K-252b: Ki 20 nM (PKC-selective)
Quantified Difference	Data gap; selectivity cannot yet be quantified
Conditions	In vitro kinase inhibition assays (Biochem Biophys Res Commun, 1987)

Why This Matters

Procurement decisions must acknowledge that K-252d's selectivity fingerprint is not a simple extrapolation of K-252a or K-252b data. Researchers targeting specific kinase pathways should either request custom selectivity profiling or use K-252d only after confirming its behavior in their assay system.

• [1] Kase H, Iwahashi K, Nakanishi S, Matsuda Y, Yamada K, Takahashi M, Murakata C, Sato A, Kaneko M. K-252 compounds, novel and potent inhibitors of protein kinase C and cyclic nucleotide-dependent protein kinases. Biochem Biophys Res Commun. 1987;142(2):436-440. PMID: 3028414. View Source

K-252d Application Scenarios

Graded PKC Inhibition for Signal Transduction

When complete PKC ablation is undesirable—for example, in studying PKC-dependent feedback loops or dose-response relationships—K-252d's 337 nM IC50 provides a tunable window. In contrast, the 32.9 nM IC50 of K-252a may fully suppress PKC at concentrations that also engage off-target kinases, obscuring nuanced signaling events [1][2].

PKC-Focused Assays with Minimal PDE Interference

In cellular or biochemical assays where PDE activity must remain largely intact, K-252d's 46.2 µM PDE IC50 offers a >20-fold safety margin over K-252a (PDE IC50 1.8–2.8 µM). This reduces the likelihood of confounding cAMP/cGMP-related effects when the primary pharmacological target is PKC [1].

Aqueous Formulation & Semi-Synthetic Derivatization

The rhamnose sugar moiety of K-252d enhances hydrophilicity relative to aglycone K-252 analogs, making it more amenable to aqueous stock solutions and high-throughput screening formats. Additionally, K-252d serves as a biosynthetic intermediate and scaffold for further chemical modification, as demonstrated in heterologous E. coli production systems [3].

SAR Comparator for Indolocarbazole Inhibitors

K-252d's distinct position in the K-252 potency hierarchy—weaker PKC inhibition than K-252a/b/c but unique glycosylation—makes it a valuable tool for probing the contribution of the sugar moiety to target binding, selectivity, and cellular permeability in medicinal chemistry campaigns [1][2].

Application

Selection Property

Validation Focus

PKC signal transduction studies with graded inhibition

Graduated inhibitory profile

Dose-response pathway modeling

PKC-focused kinase assays

Low PDE interference

cAMP/cGMP pathway integrity

Aqueous formulation and screening

Hydrophilic rhamnoside scaffold

Aqueous solubility and HT screening compatibility

Indolocarbazole SAR comparator

Unique glycosylation state

Sugar moiety contribution to binding and permeability

• [1] Nakanishi S, Matsuda Y, Iwahashi K, Kase H. K-252b, c and d, potent inhibitors of protein kinase C from microbial origin. J Antibiot (Tokyo). 1986;39(8):1066-1071. PMID: 3759658. View Source
• [2] Kase H, Iwahashi K, Matsuda Y. K-252a, a potent inhibitor of protein kinase C from microbial origin. J Antibiot (Tokyo). 1986;39(8):1059-1065. PMID: 3759657. View Source
• [3] Chinese Patent CN202311383272, '一种重组载体、细胞及其应用'. Describes K-252d as the N-rhamnoside of K-252c and its heterologous production. View Source